![molecular formula C9H10NNaO5 B2833345 Sodium 3-[(tert-butoxy)carbonyl]-1,2-oxazole-5-carboxylate CAS No. 2089255-07-0](/img/structure/B2833345.png)
Sodium 3-[(tert-butoxy)carbonyl]-1,2-oxazole-5-carboxylate
Overview
Description
Sodium 3-[(tert-butoxy)carbonyl]-1,2-oxazole-5-carboxylate is a chemical compound with the molecular formula C9H11NO5.Na . It is a powder in physical form .
Synthesis Analysis
The tert-butyloxycarbonyl (Boc) group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . This suggests that Sodium 3-[(tert-butoxy)carbonyl]-1,2-oxazole-5-carboxylate could be synthesized using similar methods.Molecular Structure Analysis
The InChI code for Sodium 3-[(tert-butoxy)carbonyl]-1,2-oxazole-5-carboxylate is 1S/C9H11NO5.Na/c1-9(2,3)14-8(13)5-4-6(7(11)12)15-10-5;/h4H,1-3H3,(H,11,12);/q;+1/p-1 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model for further analysis.Physical And Chemical Properties Analysis
Sodium 3-[(tert-butoxy)carbonyl]-1,2-oxazole-5-carboxylate has a molecular weight of 235.17 . It is a powder at room temperature .Scientific Research Applications
- Research : Three-dimensional structures of peptides (e.g., A, AG, AGA, AGAG) and their cyclization structures (A-Cl, AG-Cl) were studied computationally. Properties like distance, angles, and state surfaces were optimized using a Gaussian program. The thermodynamic feasibility of NCA formation from these precursor structures was investigated, with applications in bio-organic synthesis and tissue engineering .
- Example : Sodium iodide has been used as a novel, chemoselective, and highly efficient catalyst for N-tert-butoxy carbonylation of amines at room temperature .
Peptide Synthesis and NCA Formation
Catalysis and Carbonylation
Polymer Chemistry
Safety and Hazards
Mechanism of Action
Target of Action
The compound contains a tert-butoxycarbonyl (boc) group , which is commonly used as a protecting group for amines in organic synthesis .
Mode of Action
The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
properties
IUPAC Name |
sodium;3-[(2-methylpropan-2-yl)oxycarbonyl]-1,2-oxazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO5.Na/c1-9(2,3)14-8(13)5-4-6(7(11)12)15-10-5;/h4H,1-3H3,(H,11,12);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSVPVDBQKQFOKM-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=NOC(=C1)C(=O)[O-].[Na+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10NNaO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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